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Compound of Interest

2-Methyl-3-methoxybenzoyl!
Compound Name:
chloride

Cat. No.: B1590780

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-Methyl-3-
methoxybenzoyl chloride as a versatile reagent in organic synthesis. Detailed experimental
protocols for its preparation and key applications are provided, with a focus on its role as a
crucial intermediate in the production of agrochemicals and its potential in the synthesis of
novel bioactive molecules.

Overview of 2-Methyl-3-methoxybenzoyl Chloride

2-Methyl-3-methoxybenzoyl chloride (CAS No. 24487-91-0), also known as 3-methoxy-2-
methylbenzoyl chloride, is a valuable acylating agent in organic synthesis.[1][2] Its chemical
structure, featuring a benzoyl chloride moiety substituted with a methyl and a methoxy group,
imparts specific reactivity and steric properties that are leveraged in the synthesis of complex
molecules. The primary application of this compound is as a key intermediate in the industrial
synthesis of Methoxyfenozide, a widely used insecticide.[1][2][3][4][5] Beyond agrochemicals,
its reactivity makes it a useful building block for the preparation of various pharmaceutical
intermediates and other fine chemicals.[6]

The core reactivity of 2-Methyl-3-methoxybenzoyl chloride lies in nucleophilic acyl
substitution reactions. The highly electrophilic carbonyl carbon readily reacts with nucleophiles
such as amines, alcohols, and hydrazines to form the corresponding amides, esters, and
hydrazides.[1]
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Preparation of 2-Methyl-3-methoxybenzoyl Chloride

The most common laboratory and industrial synthesis of 2-Methyl-3-methoxybenzoyl
chloride involves the chlorination of 2-Methyl-3-methoxybenzoic acid. Several chlorinating
agents can be employed, with thionyl chloride and bis(trichloromethyl) carbonate being
prominent examples.

Synthesis via Chlorination with Bis(trichloromethyl)
carbonate (Triphosgene)

This method offers a milder alternative to traditional chlorinating agents and often results in
high yields and purity.

Reaction Scheme:

Synthesis of 2-Methyl-3-methoxybenzoyl chloride
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Caption: Synthesis of 2-Methyl-3-methoxybenzoyl chloride.
Experimental Protocol:

A detailed protocol derived from patent literature is provided below.
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Parameter Value Reference

Reactants

3-Methoxy-2-methylbenzoic

_ 16.6 g (0.1 mol) CN102584573A
acid
Bis(trichloromethyl) carbonate 12.0 g (0.04 mol) CN102584573A
Pyridine (catalyst) 0.8 g (0.01 mol) CN102584573A
Toluene (solvent) 100 mL CN102584573A
Reaction Conditions
Temperature 100-110 °C CN102584573A

_ , Not specified, monitor by
Reaction Time CN102584573A
TLC/GC

Product

3-Methoxy-2-methylbenzoyl

Product Name chloride CN102584573A

Yield 16.8 g (91%) CN102584573A

Purity (GC) 99% CN102584573A

Boiling Point 255-257 °C CN102584573A
Methodology:

e To a solution of 3-methoxy-2-methylbenzoic acid (16.6 g, 0.1 mol) and pyridine (0.8 g, 0.01
mol) in toluene (100 mL), a solution of bis(trichloromethyl) carbonate (12.0 g, 0.04 mol) in
toluene is added dropwise at a temperature maintained below 20 °C.

 After the addition is complete, the reaction mixture is heated to 100-110 °C and maintained
for a period sufficient to complete the reaction (monitoring by TLC or GC is recommended).

e Upon completion, the reaction mixture is cooled, and the solvent is removed under reduced
pressure.
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e The crude product is then purified by vacuum distillation to afford 3-methoxy-2-
methylbenzoyl chloride as a colorless to pale yellow liquid.

Application in the Synthesis of Methoxyfenozide

The primary industrial application of 2-Methyl-3-methoxybenzoyl chloride is in the synthesis
of the insecticide Methoxyfenozide. This synthesis involves a two-step process starting from
the acylation of tert-butylhydrazine hydrochloride.

Overall Synthetic Pathway:
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Methoxyfenozide Synthesis

tert-Butylhydrazine
hydrochloride

2-Methyl-3-methoxybenzoyl
chloride

Acylation Step 1

N'-(tert-butyl)-3-methoxy-2-
methylbenzohydrazide

3,5-Dimethylbenzoyl)

chloride

Acylation Step

(Methoxyfenozide)
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General Amide Synthesis Workflow

Dissolve amine and base
(e.g., triethylamine)
in an aprotic solvent
(e.g., DCM, THF)

Cool the mixture
(e.g., 0°C)

Add 2-Methyl-3-methoxybenzoyl
chloride dropwise

Stir at room temperature
(monitor by TLC)
(Aqueous workup)

Purification
(e.g., chromatography,
recrystallization)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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